Cas no 78228-02-1 (4-Fluoro-2-(methylsulfonyl)nitrobenzene)
78228-02-1 structure
Product Name:4-Fluoro-2-(methylsulfonyl)nitrobenzene
CAS No:78228-02-1
MF:C7H6FNO4S
MW:219.190244197845
MDL:MFCD13191590
CID:1056201
PubChem ID:12700930
Update Time:2025-08-03
4-Fluoro-2-(methylsulfonyl)nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-(methylsulfonyl)-1-nitrobenzene
- 4-Fluoro-2-(methylsulfonyl)nitrobenzene
- 6160AJ
- 4-Fluoro-2-(methylsulfonyl)ntrobenzene
- TRA0071899
- FCH1381524
- SY006660
- 4-fluoro-2-methylsulfonyl-1-nitrobenzene
- AB0060533
- AX8173844
- SCHEMBL20150270
- CS-0455798
- AKOS015888279
- 78228-02-1
- A865077
- AS-31620
- FT-0758507
- AMY20346
- MFCD13191590
- 4-FLUORO-2-METHANESULFONYL-1-NITROBENZENE
- DB-075434
-
- MDL: MFCD13191590
- Inchi: 1S/C7H6FNO4S/c1-14(12,13)7-4-5(8)2-3-6(7)9(10)11/h2-4H,1H3
- InChI Key: QXHBGUXOBBSNNZ-UHFFFAOYSA-N
- SMILES: S(C)(C1C=C(C=CC=1[N+](=O)[O-])F)(=O)=O
Computed Properties
- Exact Mass: 219.00000
- Monoisotopic Mass: 219.00015701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 88.3
Experimental Properties
- Density: 1.488±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 94-97.5 ºC
- Solubility: Very slightly soluble (0.31 g/l) (25 º C),
- PSA: 88.34000
- LogP: 2.74140
4-Fluoro-2-(methylsulfonyl)nitrobenzene Customs Data
- HS CODE:2904909090
- Customs Data:
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Fluoro-2-(methylsulfonyl)nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F597230-100mg |
4-Fluoro-2-(methylsulfonyl)nitrobenzene |
78228-02-1 | 100mg |
$75.00 | 2023-05-18 | ||
| TRC | F597230-250mg |
4-Fluoro-2-(methylsulfonyl)nitrobenzene |
78228-02-1 | 250mg |
$144.00 | 2023-05-18 | ||
| TRC | F597230-500mg |
4-Fluoro-2-(methylsulfonyl)nitrobenzene |
78228-02-1 | 500mg |
$219.00 | 2023-05-18 | ||
| TRC | F597230-1g |
4-Fluoro-2-(methylsulfonyl)nitrobenzene |
78228-02-1 | 1g |
$305.00 | 2023-05-18 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006660-0.25g |
4-Fluoro-2-(methylsulfonyl)nitrobenzene |
78228-02-1 | >97% | 0.25g |
¥335.48 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006660-1g |
4-Fluoro-2-(methylsulfonyl)nitrobenzene |
78228-02-1 | >97% | 1g |
¥761.29 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006660-5g |
4-Fluoro-2-(methylsulfonyl)nitrobenzene |
78228-02-1 | >97% | 5g |
¥2309.68 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006660-10g |
4-Fluoro-2-(methylsulfonyl)nitrobenzene |
78228-02-1 | >97% | 10g |
¥3151.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006660-25g |
4-Fluoro-2-(methylsulfonyl)nitrobenzene |
78228-02-1 | >97% | 25g |
¥5857.00 | 2025-04-12 | |
| abcr | AB316022-250 mg |
4-Fluoro-2-(methylsulfonyl)nitrobenzene, 95%; . |
78228-02-1 | 95% | 250 mg |
€127.20 | 2023-07-19 |
4-Fluoro-2-(methylsulfonyl)nitrobenzene Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
78228-02-1 (4-Fluoro-2-(methylsulfonyl)nitrobenzene) Related Products
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